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Compound of Interest

Compound Name: (2-Hydroxyethyl) hydrogen adipate
CAS No.: 94109-19-0
Cat. No.: B1226960
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Executive Summary

Subject: Utilization of (2-Hydroxyethyl) hydrogen adipate (HEHA) as a functional plasticizer
and reactive intermediate in Polyvinyl Chloride (PVC) matrices. Target Audience: Polymer
Scientists, Formulation Chemists, and Medical Device Developers.

Technical Premise: Unlike standard diester plasticizers (e.g., DEHA, DOA) which function
purely through intermolecular lubrication, (2-Hydroxyethyl) hydrogen adipate (CAS 94109-
19-0) is a monoester possessing asymmetric functionality: a hydrophilic hydroxyl group (-OH)
and a reactive carboxylic acid group (-COOH).

This dual functionality places HEHA in a unique niche. It is rarely used as a drop-in primary
plasticizer due to its high polarity and acidity, which can destabilize PVC. Instead, it serves two
advanced roles:

o Reactive Precursor: For the in-situ synthesis of high-molecular-weight polymeric plasticizers
(polyesters) that resist migration.
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» Functional Additive: To introduce hydrophilicity or specific hydrogen-bonding sites into the
PVC matrix for biomedical applications (e.g., controlled drug release or biodegradable
blends).

Critical Warning: The free carboxylic acid group in HEHA acts as a catalyst for PVC
dehydrochlorination. Strict adherence to the stabilization protocols below is required to prevent
catastrophic polymer degradation during processing.

Chemical Profile & Mechanism

Property Specification Relevance to PVC

(2-Hydroxyethyl) hydrogen

Chemical Name ) Monoester structure
adipate
Distinct from Bis(2-ethylhexyl)
CAS Number 94109-19-0 ]
adipate (DEHA)
_ Low MW promotes rapid fusion
Molecular Weight ~190.19 g/mol ) o
but high migration risk
-COOH: Requires
) ) neutralization/stabilization.-
Functional Groups -COOH (Acid), -OH (Alcohol)

OH: Increases water

extractability.

Higher than PVC (

Solubility Parameter ). Poor compatibility alone;

requires co-plasticizers.

Mechanistic Interaction

Standard plasticizers shield PVC dipoles (CI-C) with non-polar alkyl chains. HEHA, conversely,
interacts via Hydrogen Bonding.

e Advantage: The -OH group can form strong H-bonds with the PVC backbone (Cl atoms),
potentially raising the energy barrier for migration compared to non-polar plasticizers.

e Risk: The -COOH group donates protons (
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), which attacks the allylic chlorines in PVC, accelerating thermal degradation
(blackening/crosslinking).

Experimental Protocols
Protocol A: Pre-Compounding Stabilization (Mandatory)

Objective: To neutralize the free acid acidity of HEHA before or during compounding to prevent
PVC degradation.

Materials:

e (2-Hydroxyethyl) hydrogen adipate (HEHA)

e Acid Scavenger: Epoxidized Soybean Oil (ESO) or Hydrotalcite.

e Thermal Stabilizer: Calcium/Zinc (Ca/Zn) stearate complex (Medical Grade).

Workflow:

e Acid Value Titration: Determine the Acid Value (mg KOH/g) of your HEHA batch.

» Stoichiometric Neutralization: Calculate the equivalent amount of acid scavenger required.

o Rule of Thumb: Use 3.0 - 5.0 phr (parts per hundred resin) of ESO for every 10 phr of
HEHA.

Protocol B: Melt Compounding (Brabender | Two-Roll
Mill)

Objective: To incorporate HEHA into a PVC matrix for mechanical evaluation.

Formulation Table:
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Component Function Loading (phr) Notes
) K-Value 65-70
PVC Resin Base Polymer 100.0 ]
(Suspension)
) o Limit to <30 phr to
HEHA Functional Plasticizer 10.0 - 30.0 ) )
avoid exudation
DOTP / DINCH Co-Plasticizer 10.0 - 20.0 Improves compatibility
- - CRITICAL: High
Ca/zZn Stabilizer Thermal Stability 3.0-4.0 ] ]
loading required
Co- Neutralizes HEHA
ESO - 5.0 -
stabilizer/Scavenger acidity
Stearic Acid Lubricant 0.3 External release agent

Step-by-Step Procedure:

e Dry Blending (Cold):

[e]

o

[¢]

[¢]

[e]

Add PVC resin to a high-speed mixer.

e Melt Processing (Two-Roll Mill):

Add Ca/Zn stabilizer and mix at low speed.
Pre-mix: In a separate beaker, mix HEHA, ESO, and the Co-Plasticizer.
Slowly pour the liquid pre-mix into the PVC resin while mixing at 60°C.

Mix until a "dry blend" (free-flowing powder) is achieved (approx. 80-90°C).

o Set Temperature: Front Roll: 160°C | Back Roll: 155°C.

o Note: Keep temps <170°C. HEHA is volatile and acidic; high heat risks degradation.

o Milling: Add the dry blend to the nip. Band the material.
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o Cross-Blending: Cut and fold the sheet 3-5 times to ensure homogeneity.

o Time: Process for maximum 5-7 minutes.

o Compression Molding:

o Press the milled sheets at 165°C / 100 bar for 3 minutes to form test plaques (1-2mm
thick).

Protocol C: Migration & Leaching Evaluation

Objective: To quantify the stability of HEHA in the matrix, crucial for medical device safety (ISO
10993).

Methodology:

Specimen Prep: Cut 50mm x 50mm x 1mm plaques. Weigh (

)

e Immersion:

o Simulant A: Distilled Water (37°C, 72 hours) - Mimics body fluids/hydrophilicity.

o Simulant B: Ethanol/Water (1:1) - Mimics drug vehicles.
e Drying: Remove samples, wipe dry, and place in a vacuum oven at 40°C for 24 hours.
 Calculation:

« Interpretation: High weight loss (>5%) in water indicates HEHA is migrating to the surface,
confirming its potential for hydrophilic surface modification but flagging a risk for long-term
structural stability.

Visualizations & Logic Pathways
Figure 1: Reactive Compounding Workflow

This diagram illustrates the critical decision points when using an acidic monoester like HEHA.
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Start: HEHA Raw Material

Check Acid Value (AV)

l

Is AV > 5 mg KOH/g?

Yes (High Risk) \No

Step 1: Pre-Neutralization Step 1: Direct Dry Blending

(Mix with ESO/Hydrotalcite) (Low Acid Grade)

Step 2: Melt Compounding
(Max Temp 165°C)

/Required Additive

CRITICAL: Add Ca/Zn Stabilizer Step 3: Migration Testing
(>3.0 phr) (Water/Ethanol)

Outcome: Hydrophilic PVC Matrix

Click to download full resolution via product page

Caption: Decision tree for processing acidic plasticizers. High Acid Value requires pre-
neutralization to prevent PVC degradation.

References & Grounding

¢ Chemical Identity & Properties:
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o Source: BenchChem. "(2-Hydroxyethyl) hydrogen adipate | CAS 94109-19-0".

o URL:

¢ Plasticizer Evaluation Protocols:

o Source: ASTM International. "ASTM D2240 - Standard Test Method for Rubber Property—
Durometer Hardness".

o Source: ISO.[1] "ISO 182-3: Determination of the tendency of compounds and products
based on vinyl chloride homopolymers and copolymers to evolve hydrogen chloride”.

o Toxicity & Safety (Adipates):

o Source: National Institutes of Health (NIH). "Di(2-ethylhexyl) adipate - Industrial Chemicals
Safety".

o URL:
o Bio-based/Reactive Plasticizers:

o Source: MDPI Polymers. "Development of a Highly Efficient Environmentally Friendly
Plasticizer".

o URL:
» Medical Device Regulation:

o Source: European Commission. "Medical Devices Containing DEHP Plasticised PVC,;
Neonates and Other Groups Possibly at Risk".

o URL:

Disclaimer: This protocol involves the use of chemicals that may be corrosive or reactive.[2][3]
Always consult the specific Safety Data Sheet (SDS) for (2-Hydroxyethyl) hydrogen adipate
before handling. The "Hydrogen" designation indicates a free acid group; standard PVC
stabilizers (Ca/Zn) must be adjusted accordingly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. ipexna.com [ipexna.com]

3. fishersci.com [fishersci.com]

o To cite this document: BenchChem. [Technical Guide: (2-Hydroxyethyl) Hydrogen Adipate in
PVC Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1226960/docs#technical-guide-2-hydroxyethyl-
hydrogen-adipate-in-pvc-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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